Cas no 1308361-08-1 (N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide
• CAS No: 1308361-08-1
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5455703
• PubChem ID: 60704735
• Update Time: 2025-06-10

N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1308361-08-1
• EN300-6647180
• Z203699694
• N-(1-cyanocyclohexyl)pyridine-2-carboxamide
• AKOS009099574
• N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide

• Inchi： 1S/C13H15N3O/c14-10-13(7-3-1-4-8-13)16-12(17)11-6-2-5-9-15-11/h2,5-6,9H,1,3-4,7-8H2,(H,16,17)
• InChI Key： CZVYMODSALWLMD-UHFFFAOYSA-N
• SMILES： C1(C(NC2(C#N)CCCCC2)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.3±30.0 °C(Predicted)
• pka: 10.66±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide

Professional Introduction to N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide (CAS No. 1308361-08-1)

N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide, a compound with the chemical identifier CAS No. 1308361-08-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide consists of a cyclohexyl ring substituted with a cyano group and connected to a pyridine moiety via an amide bond. This configuration not only imparts distinct physicochemical properties but also opens up avenues for diverse biological activities.

The cyclohexyl ring, known for its rigid yet flexible structure, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further exploration in drug design. The cyano group at the 1-position of the cyclohexyl ring introduces a polar characteristic, enhancing interactions with biological targets. Meanwhile, the pyridine carboxamide moiety at the 2-position serves as a key pharmacophore, capable of modulating receptor binding and enzyme inhibition. These structural features collectively contribute to the compound's multifaceted potential in therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide has emerged as a promising candidate in this regard, particularly in the context of targeting neurological disorders. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The amide bond in its structure is particularly noteworthy, as it can engage in hydrogen bonding interactions with protein targets, thereby modulating their function.

The pyridine ring, another critical component of N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide, is well-documented for its ability to interact with various biological receptors and enzymes. This feature has led to extensive research into pyridine-based derivatives as potential therapeutic agents. In particular, the 2-pyridinecarboxamide moiety has shown promise in inhibiting certain kinases and phosphodiesterases, which are pivotal enzymes in cellular signaling pathways. The combination of these pharmacophoric elements makes this compound a versatile tool for drug discovery.

Advances in computational chemistry have further enhanced the understanding of how N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors, suggesting its potential as an allosteric modulator or inhibitor. These computational insights have guided experimental efforts to optimize its binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify analogs of this compound that may exhibit improved pharmacological properties.

The synthesis of N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide presents an interesting challenge due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and catalytic hydrogenation have been instrumental in constructing the desired molecular framework efficiently. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact and improve sustainability.

In conclusion, N-(1-Cyanocyclohexyl)-2-pyridinecarboxamide (CAS No. 1308361-08-1) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.